Cas no 2318-78-7 (A'-Neo-25,26,28-trinorgammacer-5-en-3-one,9,13,17-trimethyl-, (8b,9a,10a,13b,14a,17a,18b)-)

A'-Neo-25,26,28-trinorgammacer-5-en-3-one,9,13,17-trimethyl-, (8b,9a,10a,13b,14a,17a,18b)- structure

2318-78-7 structure

Product Name:A'-Neo-25,26,28-trinorgammacer-5-en-3-one,9,13,17-trimethyl-, (8b,9a,10a,13b,14a,17a,18b)-

CAS No:2318-78-7

Molecular Formula:C_₃₀H_₄₈O

Molecular Weight:424.701529502869

CID:270441

PubChem ID:10410123

A'-Neo-25,26,28-trinorgammacer-5-en-3-one,9,13,17-trimethyl-, (8b,9a,10a,13b,14a,17a,18b)- Properties

Names and Identifiers

- A'-Neo-25,26,28-trinorgammacer-5-en-3-one,9,13,17-trimethyl-, (8b,9a,10a,13b,14a,17a,18b)-
- Simiarenone
- (3R,3aR,5aR,5bS,11aS,11bR,13aS,13bR)-3-Isopropyl-3a,5a,8,8,11b,13 a-hexamethyl-1,2,3,3a,4,5,5a,5b,6,8,10,11,11a,11b,12,13,13a,13b-o ctadecahydro-9H-cyclopenta[a]chrysen-9-one
- D:B-Friedo-B':A'-neogammacer-5-en-3-one(7CI,8CI)
- [ "" ]
- 2318-78-7
- AKOS032962344
- FS-9631
- (3R,3aR,5aR,5bS,11aS,11bR,13aS,13bR)-3a,5a,8,8,11b,13a-hexamethyl-3-propan-2-yl-2,3,4,5,5b,6,10,11,11a,12,13,13b-dodecahydro-1H-cyclopenta[a]chrysen-9-one
- Simiarene
- InChIKey： BCQNFYWIPQQTGS-UHFFFAOYSA-N
- Inchi： InChI=1S/C30H48O/c1-19(2)20-9-12-23-27(20,5)15-17-30(8)24-13-10-21-22(11-14-25(31)26(21,3)4)28(24,6)16-18-29(23,30)7/h10,19-20,22-24H,9,11-18H2,1-8H3
- SMILES： CC1(C2=CCC3C4(C)C(C5C(CC4)(C)C(C(C)C)CC5)(C)CCC3(C)C2CCC1=O)C

Computed Properties

Exact Mass: 424.370516150g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 424.370516150g/mol
Heavy Atom Count: 31
Complexity: 818
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 8
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 8.7
Topological Polar Surface Area: 17.1Å²

Experimental Properties

Boiling Point: 491.2±14.0 °C at 760 mmHg
Vapor Pressure: 0.0±1.2 mmHg at 25°C
Flash Point: 204.2±15.1 °C
Color/Form: Powder
Density: 1.0±0.1 g/cm3

A'-Neo-25,26,28-trinorgammacer-5-en-3-one,9,13,17-trimethyl-, (8b,9a,10a,13b,14a,17a,18b)- Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TargetMol Chemicals	TN5025-5 mg	Simiarenone	2318-78-7	98%	5mg	￥ 3,330
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S35870-5mg	(3R,3aR,5aR,5bS,11aS,11bR,13aS,13bR)-3-Isopropyl-3a,5a,8,8,11b,13 a-hexamethyl-1,2,3,3a,4,5,5a,5b,6,8,10,11,11a,11b,12,13,13a,13b-o ctadecahydro-9H-cyclopenta[a]chrysen-9-one	2318-78-7		5mg	¥3438.0	2021-09-07

A'-Neo-25,26,28-trinorgammacer-5-en-3-one,9,13,17-trimethyl-, (8b,9a,10a,13b,14a,17a,18b)- Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:2318-78-7)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

A'-Neo-25,26,28-trinorgammacer-5-en-3-one,9,13,17-trimethyl-, (8b,9a,10a,13b,14a,17a,18b)- Related Literature

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